
using ferric tartrate for cellulose dissolution
protocol

Author: BenchChem Technical Support Team. Date: December 2025

Compound of Interest

Compound Name: Ferric tartrate

Cat. No.: B1599040 Get Quote

An advanced protocol for the dissolution of cellulose using a ferric tartrate (FeTNa) complex is

detailed in this application note. This method provides an alternative to traditional, often

hazardous, solvents used for cellulose processing. The FeTNa solvent system is particularly

useful for applications requiring the analysis of cellulose molecular weight and for the

regeneration of cellulose into various forms such as fibers and films.

Principle and Application
Cellulose, a polymer of β(1→4) linked D-glucose units, is notoriously difficult to dissolve due to

its extensive network of intra- and intermolecular hydrogen bonds. The alkaline ferric tartrate
solvent, commonly abbreviated as FeTNa, is a complexing agent that can effectively break

these hydrogen bonds, leading to the dissolution of cellulose without significant degradation of

the polymer chains.[1] This makes it a valuable tool for researchers in materials science,

biotechnology, and drug development for applications such as:

Determination of cellulose molecular weight and degree of polymerization.[2]

Formation of regenerated cellulose fibers, films, and hydrogels.[3][4]

Studying the swelling and dissolution mechanisms of cellulosic materials.[5]
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Ferric chloride hexahydrate (FeCl₃·6H₂O) or other trivalent iron salts like ferric sulfate or

ferric nitrate.[6][7]

Sodium tartrate dihydrate (Na₂C₄H₄O₆·2H₂O) or tartaric acid.[7]

Sodium hydroxide (NaOH)

Cellulose source (e.g., cotton linters, wood pulp, microcrystalline cellulose)

Deionized water

Acetic acid (for regeneration)

Sodium gluconate (for regeneration)[3][4]

Experimental Protocols
Preparation of the Ferric Tartrate (FeTNa) Solvent
The preparation of a stable and effective FeTNa solvent is crucial for the successful dissolution

of cellulose. The molar ratio of the components is a key factor influencing the solvent's

dissolving power.[2][7]

Protocol:

Prepare a ferric salt solution: Dissolve a calculated amount of a trivalent iron salt (e.g., ferric

chloride) in deionized water to achieve a concentration between 0.5 and 0.7 mole/liter.[7]

Prepare a sodium tartrate solution: In a separate vessel, dissolve sodium tartrate in

deionized water.

Complex Formation: Slowly add the ferric salt solution to the sodium tartrate solution with

constant stirring. The recommended molar ratio of iron to tartrate is between 1.0:3.0 and

1.0:3.3.[7]

pH Adjustment: Adjust the pH of the mixture to between 0.8 and 5.5 by adding a sodium

hydroxide solution.[7]
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Stirring: Continue stirring the mixture for 10-15 minutes to ensure the complete formation of

the iron-sodium tartrate complex.[7] The resulting solution should be clear.

The following diagram illustrates the workflow for preparing the FeTNa solvent:
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FeTNa Solvent Preparation
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Cellulose Dissolution Process
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Cellulose Regeneration Workflow
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.
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